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Compound of Interest

Compound Name: Direct red 239

Cat. No.: B12366353 Get Quote

Technical Guide: Direct Red 239
This technical guide provides an in-depth overview of the physicochemical properties of Direct
Red 239, a synthetic dye. The information is intended for researchers, scientists, and

professionals in drug development who may utilize this compound in their studies.

Physicochemical Properties of Direct Red 239
Direct Red 239 is a polyazo dye used in various industrial applications, including as a colorant

for textiles, paper, and plastics.[1][2] Its utility in scientific research is less documented, but its

chemical properties are well-characterized.
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Property Value Source

Molecular Formula C41H24N6Na4O15S4 [3][4]

C41H28N6O15S4•Na4 [1][2]

Molecular Weight 1060.88 g/mol [4]

1060.9 g/mol [3]

1064.92 g/mol [1][2]

Synonyms
C.I. Direct Red 239, Direct

Scarlet 6BS
[3][5]

CAS Number 28706-25-4, 60202-35-9 [1][4][5]

Appearance Red-Brown Powder [5]

Solubility Soluble in water. [5]

Experimental Protocols and Applications in
Research
While Direct Red 239 is primarily recognized for its dyeing properties in industrial settings,

detailed experimental protocols for its application in life sciences or drug development research

are not extensively available in the public domain. Its primary documented use is as a dyeing

agent for materials like cotton fabrics.[4]

Logical Relationship of Physicochemical Data
The following diagram illustrates the relationship between the fundamental properties of Direct
Red 239.
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Direct Red 239 Properties

Molecular Formula
C41H24N6Na4O15S4

Molecular Weight
~1061 g/mol

determines

Physical Form
Red-Brown Powder

influences

Solubility
Water Soluble

influences

CAS Number
28706-25-4 / 60202-35-9

identifies

Click to download full resolution via product page

Core Properties of Direct Red 239.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12366353#direct-red-239-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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